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Compound of Interest

Compound Name: Sphaerobioside

Cat. No.: B600713

An In-depth Technical Guide to Sphaerobioside
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Sphaerobioside, a naturally occurring isoflavonoid glycoside. The information is
curated for researchers, scientists, and professionals in drug development who are interested
in the therapeutic potential and characteristics of this compound.

Chemical and Physical Properties

Sphaerobioside has been identified and isolated from the plant species Eriosema tuberosum.
Its fundamental properties have been characterized through various analytical techniques.

General Properties
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Property Value Source
Molecular Formula C27H30014 PubChem
Molecular Weight 578.5 g/mol PubChem
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Tabulated Spectroscopic Data

Detailed spectroscopic data is essential for the unambiguous identification and characterization
of Sphaerobioside. The following tables summarize the key spectral features.

IH-NMR Spectral Data

Chemical Shift () o Coupling Constant .
Multiplicity . Assignment
ppm (J in Hz)

Data not available in

public sources

13C-NMR Spectral Data
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Chemical Shift (8) ppm Assignment

Data not available in public sources

UV-Visible and Infrared Spectroscopy Data

Technique Wavelength/Wavenumber Solvent/Medium

) Data not available in public
UV-Vis (Amax)
sources

Data not available in public
IR (vmax) sources

Experimental Protocols

The isolation and purification of Sphaerobioside from its natural source, Eriosema tuberosum,
IS a critical first step for any further research. The following section outlines a general
experimental workflow based on common phytochemical practices.

Isolation of Sphaerobioside from Eriosema tuberosum

This protocol describes a typical procedure for the extraction and isolation of flavonoid
glycosides from plant material.
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Figure 1. General workflow for the isolation of Sphaerobioside.
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Biological Activity and Signaling Pathways

While Sphaerobioside belongs to the flavonoid class of compounds, which are known for a
wide range of biological activities, specific studies on its effects and associated signaling
pathways are not extensively documented in publicly available literature. Flavonoids, in
general, have been reported to exhibit antioxidant, anti-inflammatory, and anti-cancer
properties. The potential mechanisms of action often involve the modulation of key cellular

signaling pathways.

Potential Signaling Pathways for Flavonoids

The diagram below illustrates a generalized signaling pathway that is often implicated in the
anti-inflammatory effects of flavonoids. It is important to note that the specific interaction of
Sphaerobioside with these pathways has not yet been experimentally confirmed.
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Figure 2. Hypothesized anti-inflammatory signaling pathway for Sphaerobioside.
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Conclusion

Sphaerobioside is a flavonoid glycoside with a well-defined chemical structure. While its basic
chemical identifiers are established, a significant portion of its quantitative physical and
chemical properties, as well as its biological activity profile, remains to be fully elucidated in
accessible scientific literature. The provided experimental workflow and hypothesized signaling
pathway serve as a foundational guide for researchers aiming to investigate this compound
further. Future studies are warranted to uncover the full therapeutic potential of
Sphaerobioside.

 To cite this document: BenchChem. [Physical and chemical properties of Sphaerobioside].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600713#physical-and-chemical-properties-of-
sphaerobioside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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